Cas no 67051-59-6 (sodium 5-(1-methylprop-2-en-1-yl)-6-oxo-5-propyl-2-thioxo-1,2,5,6-tetrahydropyrimidin-4-olate)

• Product Name: sodium 5-(1-methylprop-2-en-1-yl)-6-oxo-5-propyl-2-thioxo-1,2,5,6-tetrahydropyrimidin-4-olate
• CAS No: 67051-59-6
• MF: C₁₁H₁₅N₂NaO₂S
• MW: 262.303772211075
• CID: 1715593
• PubChem ID: 23706637
• Update Time: 2025-04-21

sodium 5-(1-methylprop-2-en-1-yl)-6-oxo-5-propyl-2-thioxo-1,2,5,6-tetrahydropyrimidin-4-olate Chemical and Physical Properties

Names and Identifiers

• sodium 5-(1-methylprop-2-en-1-yl)-6-oxo-5-propyl-2-thioxo-1,2,5,6-tetrahydropyrimidin-4-olate
• 5-(1-Methyl-2-propenyl)-5-propyl-2-sodiothio-4,6(1H,5H)-pyrimidinedione
• sodium,5-but-3-en-2-yl-5-propyl-2-sulfanylidenepyrimidin-3-ide-4,6-dione
• Sodium 5-(but-3-en-2-yl)-6-hydroxy-5-propyl-2-sulfanylidene-2,5-dihydropyrimidin-4-olate
• DTXSID70986089
• 67051-59-6

• Inchi： 1S/C11H16N2O2S.Na/c1-4-6-11(7(3)5-2)8(14)12-10(16)13-9(11)15;/h5,7H,2,4,6H2,1,3H3,(H2,12,13,14,15,16);/q;+1/p-1
• InChI Key： FKZSVUBEMNAVIE-UHFFFAOYSA-M
• SMILES： S=C1N=C(C(C(N1)=O)(CCC)C(C=C)C)[O-].[Na+]

Computed Properties

• Exact Mass: 262.075193
• Monoisotopic Mass: 262.075193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3